3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(3-carbamoyl-4-chlorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9ClN2O3/c14-11-2-1-7(5-9(11)12(15)17)10-6-16-4-3-8(10)13(18)19/h1-6H,(H2,15,17)(H,18,19)
• InChI Key: LVNJBNJFGNVNAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CN=C2)C(=O)O)C(=O)N)Cl
• Molecular Formula: C13H9ClN2O3
• DSSTOX Substance ID: DTXSID00688160
• Molecular Weight: 276.67 g/mol
• CAS RN: 1261907-88-3

Description

3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid (3-CIPA) is an organic compound that has been studied for its potential applications in scientific research. 3-CIPA is a derivative of isonicotinic acid (INA) and has a chlorine atom at the 4-position of the phenyl ring. It is a white crystalline solid, soluble in water and ethanol, and has a melting point of 111-113 °C. 3-CIPA is an important compound for scientific research due to its unique structure and properties, and has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology. In biochemistry, it has been used as a substrate for the enzyme monoamine oxidase and as a reagent for the detection of monoamine oxidase activity. In physiology, it has been studied for its potential to inhibit the activity of the enzyme acetylcholinesterase. In pharmacology, it has been studied for its potential to inhibit the activity of the enzyme carbonic anhydrase.

Mechanism of Action

3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% is thought to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. It is also thought to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. Additionally, 3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% is thought to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects
3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% has been studied for its potential to inhibit the activity of monoamine oxidase, acetylcholinesterase, and carbonic anhydrase. Inhibition of monoamine oxidase can lead to increased levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which can lead to increased mood and improved cognitive performance. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine, which can lead to improved memory and learning. Inhibition of carbonic anhydrase can lead to increased levels of bicarbonate, which can lead to improved acid-base balance in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% in lab experiments is that it is a relatively stable compound and can be synthesized in a high yield. Additionally, it has a wide range of potential applications in scientific research. However, it should be noted that 3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% is a potent inhibitor of monoamine oxidase, acetylcholinesterase, and carbonic anhydrase, and its use in lab experiments should be done with caution.

Future Directions

The potential future directions for 3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% research include further studies on its mechanism of action, potential therapeutic applications, and potential toxicity. Additionally, further studies on its potential to inhibit other enzymes and its potential interactions with other drugs could be of interest. Additionally, further studies on its potential to induce changes in neurotransmitter levels and its potential effects on cognitive performance could be of interest. Finally, further studies on its potential to induce changes in acid-base balance in the body could be of interest.

Synthesis Methods

3-(3-Carbamoyl-4-chlorophenyl)isonicotinic acid, 95% can be synthesized by the reaction of isonicotinic acid with 3-chloro-4-nitrophenol in the presence of an acid catalyst. The reaction is carried out in aqueous solution at room temperature and the resulting product is purified by crystallization. The yield of this reaction is usually greater than 95%.